Cas no 2229499-25-4 (methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate
• CAS No: 2229499-25-4
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 5867657
• PubChem ID: 165627172
• Update Time: 2025-06-25

methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate
• 2229499-25-4
• EN300-1770952

• Inchi： 1S/C9H12O4/c1-6-7(3-4-13-6)5-8(10)9(11)12-2/h3-4,8,10H,5H2,1-2H3
• InChI Key： SNQLCDGRIAGPQY-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate

Methyl 2-Hydroxy-3-(2-Methylfuran-3-yl)propanoate: An Overview of CAS No. 2229499-25-4

Methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate (CAS No. 2229499-25-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a methyl ester group, a hydroxyl group, and a 2-methylfuran moiety. These structural features contribute to its diverse chemical properties and potential applications.

The molecular formula of methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate is C₁₀H₁₄O₄, and its molecular weight is approximately 198.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it suitable for a wide range of applications, from synthetic intermediates to pharmaceuticals.

In recent years, methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate has been the subject of extensive research due to its potential as a synthetic intermediate in the production of various bioactive compounds. One notable application is in the synthesis of natural products and their derivatives, which are often used in the development of new drugs. The presence of the hydroxyl group and the furan ring provides multiple reaction sites for functionalization, making it an attractive starting material for complex molecule synthesis.

Recent studies have also explored the biological activity of methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and antioxidant properties. These findings suggest that methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate could be a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

Another area of interest is the use of methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate in materials science. Researchers have investigated its potential as a monomer for polymer synthesis, particularly in the development of biodegradable polymers. The biocompatibility and environmental friendliness of these polymers make them suitable for applications in biomedical devices, drug delivery systems, and sustainable packaging materials.

The synthesis of methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate can be achieved through various routes, including Michael addition reactions and esterification processes. A commonly used method involves the reaction of 3-(bromomethyl)-2-methylfuran with methyl acrylate followed by hydrolysis and esterification steps. This synthetic pathway has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The safety profile of methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate is an important consideration for both research and industrial applications. Toxicological studies have shown that it exhibits low toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory protocols.

In conclusion, methyl 2-hydroxy-3-(2-methylfuran-3-yl)propanoate (CAS No. 2229499-25-4) is a promising compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.